Diazene, bis(3-chlorophenyl)-
Overview
Description
Diazene, bis(3-chlorophenyl)-, also known as DCB, is an organic compound that has gained attention in the scientific community due to its potential applications in the field of medicine. DCB is a diazene derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.
Mechanism Of Action
The mechanism of action of Diazene, bis(3-chlorophenyl)- is not fully understood, but it is believed to involve the inhibition of enzymes involved in the synthesis of DNA and RNA. Diazene, bis(3-chlorophenyl)- has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, Diazene, bis(3-chlorophenyl)- has been shown to inhibit the growth of bacteria and fungi by disrupting their cell membranes.
Biochemical And Physiological Effects
Diazene, bis(3-chlorophenyl)- has been shown to have both biochemical and physiological effects. Biochemically, Diazene, bis(3-chlorophenyl)- has been shown to inhibit the activity of enzymes involved in the synthesis of DNA and RNA. Physiologically, Diazene, bis(3-chlorophenyl)- has been shown to induce apoptosis in cancer cells and inhibit the growth of bacteria and fungi.
Advantages And Limitations For Lab Experiments
Diazene, bis(3-chlorophenyl)- has several advantages for lab experiments, including its low cost and ease of synthesis. However, Diazene, bis(3-chlorophenyl)- has several limitations, including its potential toxicity and limited solubility in water.
Future Directions
There are several future directions for the study of Diazene, bis(3-chlorophenyl)-. One area of research is the development of new synthesis methods for Diazene, bis(3-chlorophenyl)- that are more efficient and environmentally friendly. Another area of research is the study of Diazene, bis(3-chlorophenyl)-'s potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, the study of Diazene, bis(3-chlorophenyl)-'s potential use as a diagnostic tool in cancer imaging is an area of future research.
Synthesis Methods
Diazene, bis(3-chlorophenyl)- can be synthesized using various methods, including the reaction of 3-chloroaniline with sodium nitrite and hydrochloric acid, followed by the addition of copper powder. Another method involves the reaction of 3-chloroaniline with nitrous acid and copper powder. Diazene, bis(3-chlorophenyl)- can also be synthesized using the Sandmeyer reaction, which involves the reaction of 3-chloroaniline with sodium nitrite and hydrochloric acid, followed by the addition of cuprous chloride.
Scientific Research Applications
Diazene, bis(3-chlorophenyl)- has been studied extensively for its potential applications in the field of medicine. It has been shown to possess antimicrobial, antifungal, and anticancer properties. Diazene, bis(3-chlorophenyl)- has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Additionally, Diazene, bis(3-chlorophenyl)- has been studied for its potential use as a diagnostic tool in cancer imaging.
properties
IUPAC Name |
bis(3-chlorophenyl)diazene | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8Cl2N2/c13-9-3-1-5-11(7-9)15-16-12-6-2-4-10(14)8-12/h1-8H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAUXEPYLONOZEK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)N=NC2=CC(=CC=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8Cl2N2 | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5074006 | |
Record name | Diazene, bis(3-chlorophenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5074006 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.11 g/mol | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Diazene, bis(3-chlorophenyl)- | |
CAS RN |
15426-14-9 | |
Record name | Diazene, bis(3-chlorophenyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0015426149 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Diazene, bis(3-chlorophenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5074006 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.